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Cat. No.: B15143482

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for inducing and quantifying apoptosis in

cancer cell lines treated with MAX-40279 hydrochloride using flow cytometry. The primary

method described is the Annexin V and Propidium Iodide (PI) assay, a robust and widely used

technique to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.

Introduction to MAX-40279 hydrochloride

MAX-40279 hydrochloride is a potent, dual kinase inhibitor targeting both FMS-like tyrosine

kinase 3 (FLT3) and fibroblast growth factor receptor (FGFR).[1] It is under preclinical and

clinical investigation for the treatment of Acute Myeloid Leukemia (AML).[1] The inhibition of

these kinases can disrupt downstream signaling pathways crucial for cancer cell survival and

proliferation, ultimately leading to apoptosis.

Principle of the Annexin V/PI Apoptosis Assay
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During the early stages of apoptosis, phosphatidylserine (PS), a phospholipid component of the

plasma membrane, is translocated from the inner to the outer leaflet of the plasma membrane.

[2][3][4][5][6] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity

for PS and can be conjugated to a fluorochrome (e.g., FITC) to label early apoptotic cells.[2][5]

[6] Propidium Iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the intact

plasma membrane of live and early apoptotic cells.[2][4][6] However, in late-stage apoptotic

and necrotic cells, where membrane integrity is compromised, PI can enter the cell and stain

the nucleus.[2][4][6]

By using both Annexin V and PI, flow cytometry can distinguish between four cell populations:

Annexin V- / PI-: Live, healthy cells

Annexin V+ / PI-: Early apoptotic cells

Annexin V+ / PI+: Late apoptotic or necrotic cells

Annexin V- / PI+: Necrotic cells

Experimental Protocol
This protocol details the steps for treating a cancer cell line (e.g., MV4-11, an AML cell line with

an FLT3-ITD mutation) with MAX-40279 hydrochloride and subsequent analysis of apoptosis

by flow cytometry.

Materials:

MAX-40279 hydrochloride

Cancer cell line (e.g., MV4-11)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and

10X Binding Buffer)
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Flow cytometer

Microcentrifuge tubes

Hemocytometer or automated cell counter

Procedure:

Cell Culture and Treatment:

Culture the cancer cell line of interest in appropriate complete medium until they reach the

desired confluence.

Seed the cells at a density of 1 x 10^6 cells/mL in fresh medium.

Prepare a stock solution of MAX-40279 hydrochloride in a suitable solvent (e.g., DMSO).

Treat the cells with varying concentrations of MAX-40279 hydrochloride (e.g., 0.1 µM, 1

µM, 10 µM) and a vehicle control (DMSO) for a predetermined time (e.g., 24, 48, or 72

hours).

Cell Harvesting and Washing:

Following treatment, harvest the cells by centrifugation at 300 x g for 5 minutes.

Wash the cells twice with cold PBS to remove any residual medium.

Annexin V-FITC and PI Staining:

Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a fresh microcentrifuge tube.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.
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After incubation, add 400 µL of 1X Binding Buffer to each tube.

Flow Cytometry Analysis:

Analyze the stained cells by flow cytometry within one hour of staining.

Set up the flow cytometer to detect FITC fluorescence (typically on the FL1 channel) and

PI fluorescence (typically on the FL3 channel).

Use unstained, Annexin V-FITC only, and PI only stained cells to set up appropriate

compensation and gates.

Acquire data for at least 10,000 events per sample.

Data Presentation
The following table summarizes hypothetical data from an experiment where MV4-11 cells

were treated with MAX-40279 hydrochloride for 48 hours.

Treatment Group
% Live Cells
(Annexin V-/PI-)

% Early Apoptotic
Cells (Annexin
V+/PI-)

% Late
Apoptotic/Necrotic
Cells (Annexin
V+/PI+)

Vehicle Control

(DMSO)
95.2 2.5 2.3

MAX-40279 (0.1 µM) 85.6 8.9 5.5

MAX-40279 (1 µM) 60.3 25.1 14.6

MAX-40279 (10 µM) 25.8 48.7 25.5

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the hypothetical signaling pathway for apoptosis induction by

MAX-40279 hydrochloride and the experimental workflow.
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Caption: Hypothetical signaling pathway of apoptosis induced by MAX-40279 hydrochloride.
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Caption: Workflow for analyzing apoptosis using flow cytometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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